BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Vinylaniline material safety data sheet (MSDS).

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Vinylaniline

cat. No.: B102275

An In-depth Technical Guide to the Material Safety of 3-Vinylaniline

This technical guide provides a comprehensive overview of the material safety data for 3-
Vinylaniline (CAS No. 15411-43-5), intended for researchers, scientists, and professionals in
drug development. This document consolidates critical safety information, handling procedures,
and hazard classifications to ensure safe laboratory practices.

Chemical Identification

Identifier Value

Chemical Name 3-Vinylaniline

Synonyms 3-Aminostyrene

CAS Number 15411-43-5

Molecular Formula C8HIN

Molecular Weight 119.16 g/mol [1][2]

Chemical Structure Nclccee(C=C)cl (SMILES String)[3]

Hazard Identification

3-Vinylaniline is classified as a hazardous substance. The following table summarizes its
hazard statements and classifications.
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Hazard Classification Code Description
Skin Irritation H315 Causes skin irritation[1][4]
o Causes serious eye irritation[1]
Eye Irritation H319
[4]
Specific Target Organ Toxicity H335 May cause respiratory

(Single Exposure)

irritation[1][4]

Signal Word: Warning[1]

Precautionary Statements:

e P264: Wash skin thoroughly after handling.[4]

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[1][4]

e P271: Use only outdoors or in a well-ventilated area.[4]

o P280: Wear protective gloves/ eye protection/ face protection.[4]

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][4]

Physical and Chemical Properties

The following table outlines the key physical and chemical properties of 3-Vinylaniline.
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Property Value

Appearance Colourless viscous liquid[1]
Odor No data available[1]
Density 1.051 g/mL at 25 °C[2][3]

Refractive Index

n20/D 1.611[2][3]

Flash Point

98.9 °C (210.0 °F) - closed cup[1]

Storage Temperature

2-8°C[1][3]

Toxicological Information

Detailed toxicological data for 3-Vinylaniline is largely unavailable. The following is a summary

of the known information.

Toxicological Endpoint

Finding

Acute Toxicity

No data available[1]

Skin Corrosion/Irritation

Causes skin irritation[1]

Serious Eye Damage/Irritation

Causes serious eye irritation[1]

Respiratory or Skin Sensitization

No data available

Germ Cell Mutagenicity

No data available

Carcinogenicity

No component of this product present at levels
greater than or equal to 0.1% is identified as
probable, possible or confirmed human
carcinogen by IARC.[1][5]

Reproductive Toxicity

No data available[1]

Specific Target Organ Toxicity - Single Exposure

Inhalation may cause respiratory irritation.[1]

Specific Target Organ Toxicity - Repeated

Exposure

No data available

Aspiration Hazard

No data available
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Experimental Protocols

Detailed experimental protocols involving 3-Vinylaniline are not readily available in the
provided search results. However, based on standard laboratory procedures for handling
similar chemicals, the following general guidelines should be followed.

General Handling Procedure:
o Work in a well-ventilated area, preferably under a chemical fume hood.

» Avoid contact with skin and eyes by wearing appropriate personal protective equipment
(PPE), including safety glasses with side-shields, gloves, and a lab coat.

 Avoid inhalation of vapor or mist.
o Keep the container tightly closed when not in use.

» Wash hands thoroughly after handling.

Visualizations

The following diagrams illustrate key safety and handling workflows for 3-Vinylaniline.
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Hazard Identification and Initial Assessment

3-Vinylaniline

Y

Review Safety Data Sheet

Y

Skin/Eye Irritant,
Respiratory Irritant

Engineering Controls and ?sonal Protech\e‘Equipment (PPE)

Wear Appropriate PPE:
- Safety Goggles
- Chemical Resistant Gloves
- Lab Coat

Work in a Fume Hood

‘e Handling and Storage

\4

Avoid contact and inhalation.

Ensure Adequate Ventilation Keep container tightly closed.

\4

Store at 2-8°C in a dry,
well-ventilated place.
Protect from light.
Store under inert gas.

\ Emergency Procedures \

Accidental Release Personal Exposure Fire Incident

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 3-Vinylaniline.
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Spill Detected

Evacuate personnel to a safe area

Ensure adequate ventilation

Remove all sources of ignition

Wear appropriate personal protective equipment
(respirator, gloves, goggles)

'

Contain the spill with inert absorbent material
(e.g., sand, earth)

:

Collect absorbed material into a suitable,
closed container for disposal

;

Clean the spill area

'

Dispose of as hazardous waste
in accordance with regulations

Spill Managed

Click to download full resolution via product page

Caption: Emergency workflow for handling a 3-Vinylaniline spill.
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First-Aid Measures

In case of exposure to 3-Vinylaniline, follow these first-aid measures and seek medical

attention.

Exposure Route

First-Aid Procedure

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

Skin Contact

Wash off with soap and plenty of water. Consult

a physician.[1]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[1]

Never give anything by mouth to an

Ingestion unconscious person. Rinse mouth with water.
Consult a physician.[1]
- Fes
Aspect Recommendation

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[1]

Special Hazards

Combustion may produce carbon oxides and

nitrogen oxides (NOXx).[1]

Protective Equipment

Wear self-contained breathing apparatus for

firefighting if necessary.[1]

Accidental Release Measures

Personal Precautions:
o Use personal protective equipment.[1]

e Avoid breathing vapors, mist, or gas.[1]
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e Ensure adequate ventilation.[1]

o Evacuate personnel to safe areas.[1]

Environmental Precautions:

e Prevent product from entering drains.[1]

Methods for Cleaning Up:

e Soak up with inert absorbent material and dispose of as hazardous waste.[1]
o Keep in suitable, closed containers for disposal.[1]

Handling and Storage

Precautions for Safe Handling:

¢ Avoid contact with skin and eyes.[1]

 Avoid inhalation of vapor or mist.[1]

» Handle in accordance with good industrial hygiene and safety practices.[1]

Conditions for Safe Storage:

Store in a cool place.[1]

Keep container tightly closed in a dry and well-ventilated place.[1]

Containers that are opened must be carefully resealed and kept upright to prevent leakage.

[1]

Recommended storage temperature: 2 - 8 °C.[1]

The substance is light-sensitive and should be handled and stored under an inert gas.[1]

Exposure Controls and Personal Protection
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Exposure Limits:

e This product does not contain any hazardous materials with occupational exposure limits
established by region-specific regulatory bodies.[6]

Personal Protective Equipment:

o Eye/Face Protection: Use safety glasses with side-shields conforming to EN166 or NIOSH-
approved equipment.[1]

» Skin Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper
glove removal technique to avoid skin contact.[1]

» Respiratory Protection: Where risk assessment shows air-purifying respirators are
appropriate, use a full-face respirator with multi-purpose combination (US) or type ABEK (EN
14387) respirator cartridges.

» Body Protection: Complete suit protecting against chemicals. The type of protective
equipment must be selected according to the concentration and amount of the dangerous
substance at the specific workplace.

This guide is intended to provide essential safety information. Always refer to the complete
Safety Data Sheet (SDS) before handling this chemical and follow all institutional and
regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b102275#3-vinylaniline-material-safety-data-sheet-
msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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